2-Methoxy-5-methylnicotinonitrile

• IUPAC Name: 2-methoxy-5-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-6-3-7(4-9)8(11-2)10-5-6/h3,5H,1-2H3
• InChI Key: CZKDMJBSPOUACB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)OC)C#N
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID50663806
• Molecular Weight: 148.16 g/mol
• CAS No.: 149379-73-7

Description

2-Methoxy-5-methylnicotinonitrile is a chemical compound with the empirical formula C8H8N2O and a molecular weight of 148.16.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string COc1ncc(C)cc1C#N and the InChI string 1S/C8H8N2O/c1-6-3-7(4-9)8(11-2)10-5-6/h3,5H,1-2H3. These strings provide a textual representation of the compound’s structure.

Physical and Chemical Properties Analysis

This compound is a solid compound. Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available sources.

Scientific Research Applications

Radiopharmaceutical Applications

One study highlights the use of ultrasound irradiation technique in the reconstitution of radiopharmaceutical kits, specifically mentioning a related compound, 2-methoxy isobutyl isonitrile (sestamibi), which is used in myocardial perfusion studies. This technique has improved the labeling process of MIBI, making it suitable for clinical practice in nuclear medicine departments (Saadati & Ahmadi, 2016).

Green Chemistry and Catalysis

Research in green chemistry has led to the development of efficient methods for preparing complex molecules. For instance, a study on the synthesis of pyranopyrazoles used isonicotinic acid as a dual and biological organocatalyst, demonstrating an eco-friendly and simple method for the preparation of these compounds (Zolfigol et al., 2013).

Synthesis of Derivatives and Biological Activity

Another area of research involves the synthesis of derivatives of 4-methylnicotinonitrile, where new 5-substituted derivatives were created through various chemical reactions. These derivatives have potential use in the synthesis of pyridine-type alkaloids, highlighting the versatility of nicotinonitrile compounds in synthetic chemistry (Zhao Yi-min, 2011).

Spectroscopic and Photophysical Properties

The study of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives, including those with methoxy and cyano groups, has provided insights into their unique luminescence properties. This research is crucial for understanding the photophysical behavior of compounds with potential applications in materials science (Kim et al., 2021).

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed. It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and wash thoroughly after handling.

Relevant Papers While I found a paper discussing the substitution reaction of the methoxy group by a secondary amine on 2-methoxy-5-nitrothiophene, it does not specifically mention 2-Methoxy-5-methylnicotinonitrile. More research may be needed to find relevant papers specifically discussing this compound.